Ethyl 2,4,5-trifluoro-3-methoxybenzoate

• IUPAC Name: ethyl 2,4,5-trifluoro-3-methoxybenzoate
• InChI: InChI=1S/C10H9F3O3/c1-3-16-10(14)5-4-6(11)8(13)9(15-2)7(5)12/h4H,3H2,1-2H3
• InChI Key: ZXFYRSUEOKXKOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C(=C1F)OC)F)F
• Molecular Formula: C10H9F3O3
• DSSTOX Substance ID: DTXSID601212793
• Molecular Weight: 234.17 g/mol
• CAS RN: 351354-45-5

Description

Ethyl 2,4,5-trifluoro-3-methoxybenzoate is a chemical compound with the molecular formula C10H9F3O3 and a molecular weight of 234.17 g/mol. It is derived from 2,4,5-Trifluoro-3-methoxybenzoic acid.

Molecular Structure Analysis

The linear formula of its precursor, 2,4,5-Trifluoro-3-methoxybenzoic acid, is HC6F3(OCH3)CO2H. The SMILES string representation is COc1c(F)c(F)cc(C(O)=O)c1F.

Physical And Chemical Properties Analysis

The melting point of its precursor, 2,4,5-Trifluoro-3-methoxybenzoic acid, is 105-112 °C. Other physical and chemical properties of Ethyl 2,4,5-trifluoro-3-methoxybenzoate are not detailed in the available resources.

Scientific Research Applications

C10H9F3O3\mathrm{C_{10}H_9F_3O_3}C10​H9​F3​O3​

and a molecular weight of 234.17 g/mol, has intriguing properties that make it relevant in various fields. Here are six unique applications:

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Safety and Hazards

The precursor, 2,4,5-Trifluoro-3-methoxybenzoic acid, has several hazard statements: H315 - Causes skin irritation, H319 - Causes serious eye irritation, H335 - May cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and using only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

A solution of 2,4,5-trifluoro-3-methoxybenzoic acid (2.513 g, 12.19 mmol) in dichloromethane (50 mL) at 0° C. is treated with oxalyl chloride (5.4 mL, 61.9 mmol) followed by N,N-dimethylformamide (4 drops). The mixture is stirred at 0° C. for 5 minutes and then at room temperature for 2.5 hours. The mixture is concentrated to near dryness and then co-evaporated from benzene. The resulting acid chloride is diluted with dichloromethane (50 mL), cooled to 0° C., and then anhydrous ethanol (7.30 mL, 124 mmol) is added dropwise. The resulting solution is stirred at room temperature for 4.5 hours, poured into saturated NaHCO3 solution, and extracted with dichloromethane. The combined organic extracts are washed with brine, dried over Na2SO4, filtered, and concentrated under vacuum to afford the title compound as a light yellow liquid (2.82 g). 1H NMR (CDCl3): δ 7.47 (ddd, 1H), 4.39 (q, 2H), 4.05 (s, 3H), 1.40 (t, 3H).